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Compound of Interest
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Welcome to the technical support center for C-Flex® thermoplastic elastomer (TPE) tubing.

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the compatibility of C-Flex® tubing with aggressive solvents. Here you will

find frequently asked questions, troubleshooting guides, and recommendations for conducting

your own compatibility testing.

Frequently Asked Questions (FAQs)
Q1: What is the general chemical compatibility of C-Flex® tubing with aggressive solvents?

A1: C-Flex® tubing, a thermoplastic elastomer, generally exhibits good resistance to many

common laboratory chemicals. It is compatible with most aqueous solutions, dilute acids and

bases, and some alcohols.[1][2][3][4] However, its compatibility with aggressive organic

solvents is limited, and in many cases, it is not recommended for continuous use with these

substances.[1][3][4] It is crucial to verify compatibility with the specific solvent and your

operating conditions (e.g., temperature, pressure, exposure duration) before use.[5][6]

Q2: Can I use C-Flex® tubing with strong acids and bases?

A2: C-Flex® tubing is generally considered to have acceptable compatibility with both

strong/concentrated acids and strong/concentrated bases for many applications.[1][2][4]

However, the concentration of the acid or base and the operating temperature can significantly

impact the tubing's performance and lifespan. Always consult chemical compatibility charts and

consider conducting in-house testing for your specific application.
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Q3: Is C-Flex® tubing compatible with dimethyl sulfoxide (DMSO)?

A3: There is some conflicting information regarding the compatibility of C-Flex® tubing with

DMSO. Some sources describe C-Flex® as "DMSO-friendly".[7] Other chemical compatibility

charts may not have data available for DMSO.[8] Given the varied information, it is highly

recommended to perform your own compatibility tests before using C-Flex® tubing with

DMSO, especially for critical applications.

Q4: What is the compatibility of C-Flex® tubing with acetonitrile?

A4: Based on available chemical compatibility data, C-Flex® tubing has been shown to have

excellent compatibility with acetonitrile, receiving an "A" rating, which indicates no effect on the

tubing.[8]

Q5: What are the signs of incompatibility between C-Flex® tubing and a solvent?

A5: Signs of incompatibility can include:

Swelling or shrinkage: A noticeable change in the tubing's dimensions.[6][8]

Softening or loss of strength: The tubing may become more pliable or lose its structural

integrity.[6][8]

Cracking or crazing: The appearance of small cracks on the surface of the tubing.

Discoloration: A change in the color of the tubing.[6][8]

Embrittlement: The tubing may become stiff and lose its flexibility.

Leaching: The extraction of components from the tubing material into the solvent, which can

contaminate your fluid path.

If you observe any of these signs, you should immediately discontinue the use of the tubing

with that solvent.

Chemical Compatibility Data Summary
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The following table summarizes the compatibility of C-Flex® tubing with a selection of

aggressive solvents based on available data. The ratings are typically based on tests

conducted at room temperature (21°C/70°F).[6][8] Chemical resistance can be negatively

impacted by elevated temperatures.[5]
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Chemical Class Specific Solvent
Compatibility
Rating

Observations &
Recommendations

Strong Acids
Strong/Concentrated

Acids
A (Acceptable)

Suitable for many

applications, but

testing is

recommended for

specific conditions.[1]

[2][4]

Strong Bases
Strong/Concentrated

Bases
A (Acceptable)

Suitable for many

applications, but

testing is

recommended for

specific conditions.[1]

[2][4]

Organic Solvents
General Organic

Solvents

D (Not

Recommended)

Generally not

recommended for

continuous use.[1][3]

[4]

Acetonitrile A (Excellent)
No significant effect

on the tubing.[8]

Alcohols
D (Not

Recommended)

Not recommended for

continuous use.[1][3]

[4]

Dimethyl Sulfoxide

(DMSO)

N/A (Data Not

Available/Conflicting)

Described as "DMSO-

friendly" in some

contexts, but testing is

strongly advised.[7][8]

Methyl Ethyl Ketone

(MEK)
C (Fair)

Moderate effect; not

recommended for

continuous use.[8]

Acetone C (Fair)

Moderate effect; not

recommended for

continuous use.[8]
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Rating Key:

A (Excellent/Acceptable): No or minor effect.

C (Fair): Moderate effect; not recommended for continuous use. Softening, loss of strength,

swelling, and/or shrinkage may occur.[6][8]

D (Severe/Not Recommended): Severe effect; not recommended for use.[6][8]

N/A (Not Available): Data not available.

Disclaimer: This data is for guidance only. It is the user's responsibility to verify the suitability of

C-Flex® tubing for their specific application through appropriate testing.[1][4][5]

Troubleshooting Guide
Issue: My C-Flex® tubing is swelling and has become soft after exposure to a new solvent.

Cause: This is a clear indication of chemical incompatibility. The solvent is being absorbed

by the tubing material, causing it to swell and lose its structural integrity.

Solution:

Immediately stop the fluid transfer and safely drain the solvent from the tubing.

Replace the C-Flex® tubing with a more chemically resistant alternative, such as PTFE or

Viton®, for that specific solvent.

Consult chemical compatibility charts to select an appropriate tubing material.

If a suitable alternative is not readily available, conduct your own compatibility testing to

find a tubing material that meets your needs.

Issue: I have noticed small particles in my fluid path after it passes through the C-Flex® tubing.

Cause: This could be due to leaching, where components of the tubing material are being

extracted by the solvent, or spallation, where the inner surface of the tubing is shedding

particles. This is a sign of chemical attack on the polymer.
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Solution:

Halt your experiment immediately to prevent contamination of your sample or system.

Replace the tubing with a material that is known to be compatible with your solvent.

Consider pre-flushing new tubing with a compatible solvent (not the aggressive one) to

remove any surface contaminants before use in your main experiment.

For critical applications, consider using tubing with a lower potential for extractables.

Issue: The C-Flex® tubing has become discolored and brittle.

Cause: Discoloration and embrittlement are signs of chemical degradation of the tubing

material.

Solution:

Discontinue use of the tubing immediately, as it is at risk of cracking and failing, which

could lead to leaks.

Select a new tubing material with higher chemical resistance to the solvent in question.

Be aware that elevated temperatures can accelerate chemical degradation. If you are

working at temperatures above ambient, you will need to be even more stringent in your

tubing material selection.

Experimental Protocols
While specific, detailed experimental protocols for chemical compatibility testing are often

proprietary to the manufacturer, a general procedure can be followed to assess the suitability of

C-Flex® tubing for your application.

Recommended In-House Chemical Compatibility Test Protocol

Initial Measurement: Cut a small sample of the C-Flex® tubing (e.g., 2-3 inches). Measure

and record its initial weight, length, and outer diameter.
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Immersion: Place the tubing sample in a sealed container filled with the solvent you intend to

use. Ensure the tubing is fully submerged.[6]

Exposure: Let the sample soak for a predetermined period. A 72-hour immersion is a

common duration for such tests.[6] It is advisable to also test for shorter periods (e.g., 24

hours) and longer periods (e.g., 7 days) to understand the time-dependent effects.

Post-Exposure Analysis:

Carefully remove the tubing sample from the solvent and allow it to dry completely.

Measure and record the final weight, length, and outer diameter.

Calculate the percentage change in each parameter. Significant changes (e.g., >5-10%)

may indicate incompatibility.

Visually inspect the tubing for any signs of degradation, such as discoloration, cracking, or

changes in texture.

Perform a qualitative assessment of its flexibility and strength compared to an unexposed

sample.

Documentation: Keep detailed records of your testing procedure, including the solvent used,

exposure time, temperature, and all measurements and observations.

Visual Troubleshooting Workflow
The following diagram outlines a logical workflow for troubleshooting compatibility issues with

C-Flex® tubing and aggressive solvents.
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Caption: Troubleshooting workflow for C-Flex® tubing and solvent compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

